Cas no 16059-74-8 (2-Naphthalenecarboxylic acid, 4-hydroxy-8-Methyl-, Methyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 4-hydroxy-8-Methyl-, Methyl ester
• CAS No: 16059-74-8
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD13181487
• CID: 832288
• PubChem ID: 73013830
• Update Time: 2025-10-07

2-Naphthalenecarboxylic acid, 4-hydroxy-8-Methyl-, Methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 4-hydroxy-8-Methyl-, Methyl ester
• 4-HYDROXY-8-METHYL-2-NAPHTHALENECARBOXYLIC ACID METHYL ESTER
• Methyl 4-hydroxy-8-methyl-2-naphthoate
• LogP
• Methyl-4-hydroxy-8-methyl-2-naphthoat
• DB-358334
• METHYL 4-HYDROXY-8-METHYLNAPHTHALENE-2-CARBOXYLATE
• CS-0001819
• AC4590
• 2-Naphthalenecarboxylicacid,4-hydroxy-8-methyl-,methylester
• 16059-74-8
• MFCD13181487
• Methyl4-Hydroxy-8-methyl-2-naphthoate
• SCHEMBL17318672
• SY247347

• MDL： MFCD13181487
• Inchi： 1S/C13H12O3/c1-8-4-3-5-10-11(8)6-9(7-12(10)14)13(15)16-2/h3-7,14H,1-2H3
• InChI Key： JLEZODLMOCAUOI-UHFFFAOYSA-N
• SMILES： OC1=CC(C(=O)OC)=CC2=C(C)C=CC=C21

Computed Properties

• Exact Mass: 216.07866
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 2-Naphthalenecarboxylic acid, 4-hydroxy-8-Methyl-, Methyl ester

2-Naphthalenecarboxylic Acid, 4-Hydroxy-8-Methyl-, Methyl Ester (CAS No. 16059-74-8)

2-Naphthalenecarboxylic acid, 4-hydroxy-8-methyl-, methyl ester is a highly specialized organic compound with the CAS registry number 16059-74-8. This compound belongs to the family of naphthalene derivatives, which are known for their unique aromatic properties and wide-ranging applications in various fields of chemistry and materials science. The molecule consists of a naphthalene ring system with a carboxylic acid group at position 2, a hydroxyl group at position 4, and a methyl group at position 8. The carboxylic acid group is further esterified with a methyl group, forming the methyl ester derivative.

The structure of 2-naphthalenecarboxylic acid, 4-hydroxy-8-methyl-, methyl ester is characterized by its rigid aromatic framework, which contributes to its stability and reactivity. The presence of the hydroxyl group at position 4 introduces hydrophilic properties, while the methyl groups at positions 8 and the ester moiety enhance hydrophobicity. This balance of polar and non-polar groups makes the compound versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of naphthalene derivatives in drug discovery and materials science. For instance, researchers have explored the use of 2-naphthalenecarboxylic acid derivatives as potential candidates for anti-cancer drug development due to their ability to inhibit specific enzymes involved in cancer cell proliferation. Additionally, the compound's unique electronic properties make it a promising candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices.

The synthesis of 2-naphthalenecarboxylic acid, 4-hydroxy-8-methyl-, methyl ester typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation of naphthalene derivatives followed by hydroxylation and methylation steps. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound's structure and purity.

In terms of applications, naphthalene derivatives like this compound are widely used in pharmaceuticals, agrochemicals, and specialty chemicals. The methyl ester form is particularly useful in reactions requiring activation of the carboxylic acid group for subsequent functionalization. For example, it can serve as an intermediate in the synthesis of more complex molecules or as a building block in polymer chemistry.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing naphthalene derivatives. Researchers are increasingly focusing on catalytic processes that minimize waste and reduce environmental impact. For instance, microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining product quality.

Furthermore, computational chemistry tools such as density functional theory (DFT) have been employed to study the electronic properties of 2-naphthalenecarboxylic acid derivatives. These studies provide insights into their reactivity and stability under various conditions, aiding in the design of more efficient synthetic pathways and applications.

In conclusion, 2-naphthalenecarboxylic acid, 4-hydroxy-8-methyl-, methyl ester (CAS No. 16059-74-8) is a versatile compound with significant potential in multiple areas of research and industry. Its unique structure and reactivity make it an invaluable tool for chemists seeking to develop innovative solutions in drug discovery, materials science, and beyond.